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Compound of Interest

Compound Name: Calcium iodate hexahydrate

Cat. No.: B592682 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Calcium Iodate Hexahydrate. The

following procedural guidance details operational plans for safe handling and disposal.

Chemical Identifier:

Name: Calcium iodate hexahydrate

Synonyms: Iodic acid (HIO3), calcium salt, hexahydrate[1]

CAS Number: 10031-33-1[2]

Hazard Identification and Classification
Calcium iodate hexahydrate is classified as a strong oxidizer and can cause skin, eye, and

respiratory irritation.[3][4] Contact with combustible materials may cause a fire.[3]
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Hazard Class GHS Category Hazard Statement

Oxidizing solids Category 2
H272: May intensify fire;

oxidizer[4][5]

Skin irritation Category 2
H315: Causes skin irritation[2]

[5]

Eye irritation Category 2A
H319: Causes serious eye

irritation[2][5]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[2][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Calcium iodate
hexahydrate to prevent exposure.

Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

(EU) or OSHA 29 CFR

1910.133 (US).[5][6]

Protects against splashes and

airborne particles causing

serious eye irritation.

Skin Protection

Impervious clothing and

appropriate protective gloves

(e.g., nitrile rubber).[5][6]

Prevents skin contact which

can cause irritation.[2]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[3] Required when

dusts are generated.[7]

Protects against inhalation of

dust which may cause

respiratory irritation.[2]
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Adherence to the following step-by-step operational plan is crucial for the safe handling of

Calcium iodate hexahydrate.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Ensure an eyewash station and safety shower are readily accessible.[6]

Remove all combustible materials from the handling area.[3]

Inspect all PPE for integrity before use.[5]

2. Handling the Chemical:

Avoid generating dust.[2]

Weigh and transfer the chemical carefully.

Keep the container tightly closed when not in use.[2]

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.[2]

3. Storage:

Store in a cool, dry, and well-ventilated area.[6]

Keep the container tightly closed.[2]

Store away from combustible materials and reducing agents.[3][8]

Emergency Procedures
Immediate and appropriate response to an emergency is critical.
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Emergency Situation Procedural Steps

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do so. Continue

rinsing. Seek immediate medical attention.[2][3]

Skin Contact

Immediately flush skin with plenty of running

water for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse. Seek medical attention if irritation

persists.[2][3]

Inhalation

Remove the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[2][6]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[2][3]

Spill

Evacuate personnel from the area. Wear

appropriate PPE.[5] For solid spills, sweep or

vacuum up the material and place it into a

suitable, labeled disposal container.[3][6] Avoid

generating dust. Do not use combustible

materials like paper towels for cleanup.[3]

Ventilate the area and wash the spill site after

material pickup is complete.[4]

Disposal Plan
Dispose of Calcium iodate hexahydrate and its containers in accordance with all applicable

federal, state, and local regulations.
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Unused Product: Dispose of as hazardous waste.[2] Some sources suggest offering surplus

and non-recyclable solutions to a licensed disposal company or burning in a chemical

incinerator equipped with an afterburner and scrubber.[5]

Contaminated Packaging: Dispose of as unused product in a licensed disposal facility.[5] Do

not mix with other waste.[7]

Visual Workflow Diagrams
The following diagrams illustrate the key workflows for handling Calcium iodate hexahydrate.
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Start: Prepare for Handling

Don PPE:
- Safety Goggles

- Gloves
- Lab Coat

Step 1

Ensure Adequate Ventilation
(Fume Hood)

Step 2

Handle Chemical:
- Avoid Dust

- Keep Container Closed

Step 3

Store Properly:
- Cool, Dry, Ventilated

- Away from Combustibles

Step 4a

Clean Work Area &
Wash Hands

Step 4b

End of Process

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Calcium Iodate Hexahydrate.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain Spill
(Avoid Dust)

Clean Up Spill:
- Sweep/Vacuum

- Use non-combustible material

Place in Labeled
Hazardous Waste Container

Decontaminate Area &
Wash Hands

End of Response

Click to download full resolution via product page

Caption: Emergency Response Protocol for a Calcium Iodate Hexahydrate Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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